Cas no 923001-76-7 (2-Buten-1-one, 3-[(2-methylpropyl)amino]-1-phenyl-)

• Product Name: 2-Buten-1-one, 3-[(2-methylpropyl)amino]-1-phenyl-
• CAS No: 923001-76-7
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 739151
• PubChem ID: 71446112
• Update Time: 2025-04-19

2-Buten-1-one, 3-[(2-methylpropyl)amino]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 3-[(2-methylpropyl)amino]-1-phenyl-
• 3-(2-methylpropylamino)-1-phenylbut-2-en-1-one
• 923001-76-7
• 3-[(2-Methylpropyl)amino]-1-phenylbut-2-en-1-one
• DTXSID10854612

• Inchi： 1S/C14H19NO/c1-11(2)10-15-12(3)9-14(16)13-7-5-4-6-8-13/h4-9,11,15H,10H2,1-3H3
• InChI Key： IMRAAJWIBDGGFL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C=C(C)NCC(C)C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1Ų